Cas no 1828-09-7 (4,4'-Difluorodiphenyliodonium chloride)

4,4'-Difluorodiphenyliodonium chloride is a diaryliodonium salt widely used as a photoinitiator and arylating agent in organic synthesis. Its key advantages include high thermal stability and efficient reactivity under UV irradiation, making it suitable for photopolymerization applications. The presence of fluorine substituents enhances its solubility in organic solvents and improves its electron-accepting properties, facilitating selective aryl transfer reactions. This compound is particularly valuable in the synthesis of advanced materials, pharmaceuticals, and fine chemicals due to its robust performance and predictable reactivity. Its crystalline form ensures ease of handling and storage, while its well-defined decomposition profile allows for precise control in reaction conditions.

4,4'-Difluorodiphenyliodonium chloride structure

1828-09-7 structure

Product Name:4,4'-Difluorodiphenyliodonium chloride

CAS No:1828-09-7

MF:C₁₂H₈ClF₂I

MW:352.546201705933

CID:151910

PubChem ID:15775

Update Time:2025-10-29

4,4'-Difluorodiphenyliodonium chloride Chemical and Physical Properties

Names and Identifiers

- Iodonium,bis(4-fluorophenyl)-, chloride (1:1)
- 4,4'-DIFLUORODIPHENYLIODONIUM CHLORIDE
- bis(4-fluorophenyl)iodanium,chloride
- AI3-17463
- Bis(4-fluorophenyl)iodonium chloride
- Bis(p-fluorophenyl)iodonium chloride
- Iodonium, bis(4-fluorophenyl)-, chloride
- Iodonium, bis(p-fluorophenyl)-, chloride
- FT-0633868
- 1828-09-7
- NS00045707
- Glycidyl4-toluenesulfonate
- DTXSID70939631
- bis(4-fluorophenyl)iodanium;chloride
- bis(4-fluorophenyl)iodanium chloride
- 4,4/'-DIFLUORODIPHENYLIODONIUM CHLORIDE
- SCHEMBL10849751
- SZOHSFVTEGLKML-UHFFFAOYSA-M
- bis-(4-Fluorophenyl)iodonium chloride
- EINECS 217-376-9
- 4,4'-Difluorodiphenyliodonium chloride
- Inchi： 1S/C12H8F2I.ClH/c13-9-1-5-11(6-2-9)15-12-7-3-10(14)4-8-12;/h1-8H;1H/q+1;/p-1
- InChI Key： SZOHSFVTEGLKML-UHFFFAOYSA-M
- SMILES： [I+](C1C=CC(=CC=1)F)C1C=CC(=CC=1)F.[Cl-]

Computed Properties

Exact Mass: 343.8697
Monoisotopic Mass: 351.93273g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 162
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

4,4'-Difluorodiphenyliodonium chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D268705-1g	4,4'-Difluorodiphenyliodonium chloride	1828-09-7	1g	$ 85.00	2022-06-05
TRC	D268705-2.5g	4,4'-Difluorodiphenyliodonium chloride	1828-09-7	2.5g	$ 135.00	2022-06-05
TRC	D268705-6.25g	4,4'-Difluorodiphenyliodonium chloride	1828-09-7	6.25g	$ 265.00	2022-06-05